Cas no 2227818-87-1 (rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227818-87-1
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6170206
• PubChem ID: 165691238
• Update Time: 2025-10-30

rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227818-87-1
• rac-[(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1922496

• Inchi： 1S/C13H18BrNO/c1-13(2)9(7-15)11(13)8-5-4-6-10(16-3)12(8)14/h4-6,9,11H,7,15H2,1-3H3/t9-,11-/m1/s1
• InChI Key： BDXZTEJKGMMZFU-MWLCHTKSSA-N
• SMILES： BrC1C(=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227818-87-1)

Rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2227818-87-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex cyclopropyl backbone and an aromatic substituent group, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural uniqueness of Rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine lies in its chiral center configuration and the presence of both bromine and methoxy functional groups on the aromatic ring. This specific arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The cyclopropyl group, in particular, is known for its stability and ability to influence the conformational flexibility of the molecule, which can be pivotal in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of a bromine atom in the molecule suggests possible interactions with various biological targets, including enzymes and receptors. This has prompted researchers to investigate its role in modulating biological pathways relevant to diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of studying Rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is its potential as a scaffold for drug discovery. The combination of a rigid cyclopropyl ring and an aromatic substituent provides a versatile platform for further chemical modifications. These modifications can be tailored to enhance specific pharmacokinetic properties or to target particular disease mechanisms more effectively.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity of Rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine to various biological targets. This approach has already shown success in identifying novel compounds with therapeutic potential.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The stereochemistry of the chiral centers must be carefully controlled to ensure the desired enantiomeric purity. Additionally, the introduction of functional groups such as bromine and methoxy requires precise reaction conditions to avoid unwanted side products. Despite these challenges, the synthesis of such complex molecules is becoming increasingly feasible with advancements in synthetic methodologies.

In conclusion, Rac-(1R,3R)-3-(2-bromo-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227818-87-1) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive subject for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play a significant role in the development of next-generation pharmaceuticals.